Cas no 1005694-87-0 (methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate)

methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate structure
1005694-87-0 structure
Product Name:methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
CAS No:1005694-87-0
MF:C9H13ClN2O2
MW:216.664721250534
MDL:MFCD04969154
CID:3059111
PubChem ID:17024603
Update Time:2025-04-21

methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propionic acid methyl ester
    • methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
    • BBL038638
    • 1005694-87-0
    • CS-0282497
    • AKOS000309342
    • STK312355
    • methyl2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate
    • methyl 2-(4-chloro-3,5-dimethylpyrazol-1-yl)propanoate
    • EN300-229352
    • MDL： MFCD04969154
    • Inchi： 1S/C9H13ClN2O2/c1-5-8(10)6(2)12(11-5)7(3)9(13)14-4/h7H,1-4H3
    • InChI Key： VMWVLXGMGADCIB-UHFFFAOYSA-N
    • SMILES： ClC1C(C)=NN(C=1C)C(C(=O)OC)C

Computed Properties

  • Exact Mass: 216.0665554Da
  • Monoisotopic Mass: 216.0665554Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.1Ų

methyl 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propanoate Pricemore >>

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